Cas no 220634-33-3 ((7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine)
(7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine Chemical and Physical Properties
Names and Identifiers
-
- 7-Methoxy-2,2-dimethylchroman-4-amine
- 7-methoxy-2,2-dimethyl-3,4-dihydrochromen-4-amine
- (7-METHOXY-2,2-DIMETHYL-3,4-DIHYDRO-2H-CHROMEN-4-YL)AMINE
- 7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-amine
- AGN-PC-013QTB
- BBL006336
- CTK4E8445
- MolPort-003-762-701
- STK873728
- SureCN3578838
- AKOS016046306
- 7-Methoxy-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-amine
- BRD-A70017037-001-01-1
- MFCD09262270
- 220634-33-3
- AKOS000301862
- LS-09280
- BB 0263205
- C91047
- SCHEMBL3578838
- DTXSID30586463
- (7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine
-
- MDL: MFCD09262270
- Inchi: 1S/C12H17NO2/c1-12(2)7-10(13)9-5-4-8(14-3)6-11(9)15-12/h4-6,10H,7,13H2,1-3H3
- InChI Key: ILVYMPMYKKRSPO-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2C(CC1(C)C)N)OC
Computed Properties
- Exact Mass: 207.12601
- Monoisotopic Mass: 207.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 44.5Ų
Experimental Properties
- PSA: 44.48
(7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B593668-50mg |
(7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine |
220634-33-3 | 50mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B593668-100mg |
(7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine |
220634-33-3 | 100mg |
$ 65.00 | 2022-06-01 | ||
| TRC | B593668-500mg |
(7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine |
220634-33-3 | 500mg |
$ 135.00 | 2022-06-01 | ||
| A2B Chem LLC | AF62104-500mg |
(7-Methoxy-2,2-dimethyl-3,4-dihydro-2h-chromen-4-yl)amine |
220634-33-3 | >95% | 500mg |
$412.00 | 2024-04-20 | |
| A2B Chem LLC | AF62104-1g |
(7-Methoxy-2,2-dimethyl-3,4-dihydro-2h-chromen-4-yl)amine |
220634-33-3 | >95% | 1g |
$439.00 | 2024-04-20 | |
| A2B Chem LLC | AF62104-5g |
(7-Methoxy-2,2-dimethyl-3,4-dihydro-2h-chromen-4-yl)amine |
220634-33-3 | >95% | 5g |
$787.00 | 2024-04-20 | |
| A2B Chem LLC | AF62104-10g |
(7-Methoxy-2,2-dimethyl-3,4-dihydro-2h-chromen-4-yl)amine |
220634-33-3 | >95% | 10g |
$1134.00 | 2024-04-20 | |
| 1PlusChem | 1P00C2C8-500mg |
(7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine |
220634-33-3 | >95% | 500mg |
$412.00 | 2025-02-25 | |
| 1PlusChem | 1P00C2C8-1g |
(7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine |
220634-33-3 | >95% | 1g |
$439.00 | 2025-02-25 | |
| 1PlusChem | 1P00C2C8-5g |
(7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine |
220634-33-3 | >95% | 5g |
$787.00 | 2025-02-25 |
(7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on (7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine
Chemical Profile of (7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine and CAS No 220634-33-3
(7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine, identified by the CAS number 220634-33-3, is a significant compound in the field of pharmaceutical chemistry. This molecule, belonging to the chromene class, has garnered attention due to its structural complexity and potential biological activities. The presence of a methoxy group at the 7-position and dimethyl substitution at the 2-position contributes to its unique chemical properties, making it a subject of interest for further research and development.
The chromene scaffold is well-known for its versatility in medicinal chemistry, particularly in the design of bioactive molecules. Compounds derived from chromenes have been explored for their antimicrobial, anti-inflammatory, and antioxidant properties. The specific arrangement of functional groups in (7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine influences its interaction with biological targets, which is a critical factor in drug discovery.
Recent studies have highlighted the importance of chromene derivatives in developing novel therapeutic agents. For instance, modifications in the chromene core have led to compounds with enhanced efficacy against various diseases. The methoxy group in (7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine plays a crucial role in modulating its pharmacokinetic properties, including solubility and metabolic stability. These factors are essential for optimizing drug delivery systems and improving patient outcomes.
The synthesis of (7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as catalytic hydrogenation and selective functional group transformations are commonly used in the preparation of this compound. The efficiency of these synthetic routes is crucial for scaling up production for industrial applications.
In the realm of pharmacological research, (7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine has shown promise as a lead compound for further derivatization. Structural analogs have been synthesized to explore different biological activities. For example, modifications at the 4-position of the chromene ring have led to compounds with improved binding affinity to specific enzymes and receptors. Such findings underscore the importance of rational drug design in optimizing therapeutic efficacy.
The chemical properties of (7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-y lamine, including its solubility and stability under various conditions, make it a valuable candidate for formulation development. Compatibility with different excipients and delivery systems is a key consideration in pharmaceutical manufacturing. Additionally, its metabolic profile has been studied to understand how it is processed within the body. This information is vital for predicting side effects and determining appropriate dosing regimens.
Computational chemistry has played a significant role in elucidating the structural features of (7-methoxy -2,2-dimethyl -3 ,4 -dihydro - 2 H -chromen - 4 - y lamine). Molecular modeling techniques have been used to predict interactions with biological targets and to guide experimental design. These computational approaches have accelerated the discovery process by providing insights into molecular recognition mechanisms. Furthermore, they have helped in identifying potential lead compounds with optimized pharmacological properties.
The role of natural products as inspiration for drug discovery cannot be overstated. Many chromene derivatives have been isolated from plants and other natural sources. These natural products often serve as starting points for synthetic modifications aimed at enhancing bioactivity. The study of secondary metabolites from organisms has led to the identification of novel scaffolds with therapeutic potential. This interdisciplinary approach combines chemistry with biology to foster innovation in drug development.
The regulatory landscape for pharmaceutical compounds like (7-methoxy - 2 , 2 -dimethyl - 3 , 4 -dihydro - 2 H -chromen - 4 - y lamine is stringent but essential for ensuring safety and efficacy. Compliance with guidelines set by regulatory agencies such as the FDA and EMA is mandatory before these compounds can be commercialized. Preclinical studies are conducted to evaluate their pharmacological effects and toxicological profiles. These studies provide critical data that informs clinical trial design and regulatory submissions.
The future directions for research on (7-methoxy - 2 , 2 -dimethyl - 3 , 4 -dihydro - 2 H -chromen - 4 - y lamine include exploring its potential in treating various diseases. Its structural features make it a versatile platform for designing molecules with targeted actions. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies and innovative approaches, researchers aim to unlock the full therapeutic potential of this compound.
220634-33-3 ((7-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)